Cas no 56431-19-7 (Benzenemethanol, a-ethyl-2,5-dimethyl-a-phenyl-)

• Product Name: Benzenemethanol, a-ethyl-2,5-dimethyl-a-phenyl-
• CAS No: 56431-19-7
• MF: C₁₇H₂₀O
• MW: 240.340105056763
• CID: 374883
• PubChem ID: 91855
• Update Time: 2025-04-19

Benzenemethanol, a-ethyl-2,5-dimethyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-2,5-dimethyl-a-phenyl-
• 1-(2,5-dimethylphenyl)-1-phenylpropan-1-ol
• alpha-ethyl-2,5-dimethylbenzhydryl alcohol
• TEMOFEL
• 2,5-Dimethyl-alpha-ethyl-alpha-phenylbenzenemethanol
• 2,5-Dimethyl-alpha-ethylbenzhydrol
• Benzenemethanol, 2,5-dimethyl-alpha-ethyl-alpha-phenyl-
• BRN 2116168
• RGH 3395
• AKOS011840012
• Q27295819
• 56431-19-7
• JQFJSZYEXCMIHI-UHFFFAOYSA-N
• rgh-3395
• 2,5-DIMETHYL-.ALPHA.-ETHYLBENZHYDROL
• ZO9Y70P820
• UNII-ZO9Y70P820
• EINECS 260-177-7
• (+/-)-RGH 3395
• NS00054264
• RGH-3395, (+/-)-
• 2,5-dimethyl-alpha-ethyl-benzhydrol
• SCHEMBL10889760
• BENZENEMETHANOL, .ALPHA.-ETHYL-2,5-DIMETHYL-.ALPHA.-PHENYL-
• DTXSID50971857

• Inchi： 1S/C17H20O/c1-4-17(18,15-8-6-5-7-9-15)16-12-13(2)10-11-14(16)3/h5-12,18H,4H2,1-3H3
• InChI Key： JQFJSZYEXCMIHI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(CC)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 240.151415257g/mol
• Monoisotopic Mass: 240.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų